Cas no 7659-47-4 (Butanenitrile,4-chloro-3-methyl-)

• Product Name: Butanenitrile,4-chloro-3-methyl-
• CAS No: 7659-47-4
• MF: C₅H₈ClN
• MW: 117.576720237732
• CID: 568130
• PubChem ID: 98099
• Update Time: 2025-04-19

Butanenitrile,4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4-chloro-3-methyl-
• 4-chloro-3-methylbutanenitrile
• 4-chloro-3-methylbutyronitrile
• 1-Cyan-3-chlor-2-methylpropan
• 3-chloro-2-methylpropylcyanide
• NSC 76586
• SCHEMBL9176570
• NSC76586
• DTXSID101306555
• AKOS006386924
• 7659-47-4
• EINECS 231-625-9
• NS00045563
• NSC-76586

• Inchi： 1S/C5H8ClN/c1-5(4-6)2-3-7/h5H,2,4H2,1H3
• InChI Key： XRNJHVNFTYNNAO-UHFFFAOYSA-N
• SMILES： ClCC(C)CC#N

Computed Properties

• Exact Mass: 117.03500
• Monoisotopic Mass: 117.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 197.9°C at 760 mmHg
• Flash Point: 74°C
• Refractive Index: 1.428
• PSA: 23.79000
• LogP: 1.77498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles